Cas no 932990-70-0 (1-[2-(3-methylanilino)-2-oxoethyl]-N-(4-methylphenyl)-6-oxopyridazine-3-carboxamide)

• Product Name: 1-[2-(3-methylanilino)-2-oxoethyl]-N-(4-methylphenyl)-6-oxopyridazine-3-carboxamide
• CAS No: 932990-70-0
• MF: C₂₁H₂₀N₄O₃
• MW: 376.408504486084
• CID: 5498557
• Update Time: 2025-08-04

1-[2-(3-methylanilino)-2-oxoethyl]-N-(4-methylphenyl)-6-oxopyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[2-(3-methylanilino)-2-oxoethyl]-N-(4-methylphenyl)-6-oxopyridazine-3-carboxamide

• Inchi： 1S/C21H20N4O3/c1-14-6-8-16(9-7-14)23-21(28)18-10-11-20(27)25(24-18)13-19(26)22-17-5-3-4-15(2)12-17/h3-12H,13H2,1-2H3,(H,22,26)(H,23,28)
• InChI Key： MNFXHPANZJBBQS-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C)C=C2)=O)=NN(CC(NC2=CC=CC(C)=C2)=O)C(=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-[2-(3-methylanilino)-2-oxoethyl]-N-(4-methylphenyl)-6-oxopyridazine-3-carboxamide

Introduction to 1-[2-(3-methylanilino)-2-oxoethyl]-N-(4-methylphenyl)-6-oxopyridazine-3-carboxamide (CAS No. 932990-70-0)

1-[2-(3-methylanilino)-2-oxoethyl]-N-(4-methylphenyl)-6-oxopyridazine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 932990-70-0, represents a promising candidate for further exploration in drug development, particularly in the context of targeting various biological pathways and diseases.

The molecular structure of this compound features a pyridazine core, which is a heterocyclic aromatic ring system that has been extensively studied for its potential pharmacological applications. The presence of multiple functional groups, including an amide linkage and aromatic rings, contributes to its complex reactivity and biological interactions. Specifically, the 1-[2-(3-methylanilino)-2-oxoethyl]-N-(4-methylphenyl) moiety introduces a high degree of chemical diversity, enabling the compound to engage with multiple biological targets.

In recent years, there has been a growing interest in the development of novel therapeutic agents that can modulate complex biological processes. Pyridazine derivatives have emerged as a valuable class of compounds due to their ability to interact with enzymes and receptors involved in various disease pathways. The compound in question, with its intricate molecular architecture, is well-positioned to explore these interactions further.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of the pyridazine ring and the amide group provides a versatile platform for modifications that can enhance its pharmacokinetic properties and target specificity. For instance, the 4-methylphenyl substituent can be tailored to optimize binding affinity and metabolic stability, making it an attractive candidate for further optimization.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Pyridazines, in particular, have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The compound under discussion shares similarities with several known bioactive molecules, suggesting that it may possess comparable or even superior therapeutic potential.

The synthesis of 1-[2-(3-methylanilino)-2-oxoethyl]-N-(4-methylphenyl)-6-oxopyridazine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the pyridazine core, followed by functionalization with the appropriate substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to ensure high yield and purity.

Evaluation of this compound's biological activity often involves in vitro and in vivo assays designed to assess its interaction with specific targets. These assays can provide valuable insights into its potential therapeutic effects and side effects. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to diseases such as cancer and neurodegeneration.

The pharmacokinetic profile of 1-[2-(3-methylanilino)-2-oxoethyl]-N-(4-methylphenyl)-6-oxopyridazine-3-carboxamide is another critical aspect that needs to be thoroughly investigated. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining the compound's efficacy and safety. Advanced computational methods can be used to predict these properties before conducting expensive experimental studies.

In conclusion, 1-[2-(3-methylanilino)-2-oxoethyl]-N-(4-methylphenyl)-6-oxopyridazine-3-carboxamide (CAS No. 932990-70-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug development efforts aimed at addressing various diseases. Continued research into this compound will likely yield valuable insights into its therapeutic potential and contribute to the advancement of medicinal chemistry.